Cas no 1007729-18-1 (1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine)

• Product Name: 1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine
• CAS No: 1007729-18-1
• MF: C₁₄H₁₄BrN₃OS
• MW: 352.249460697174
• MDL: MFCD10556140
• CID: 5668106
• PubChem ID: 24242599
• Update Time: 2025-06-10

1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine
• 1007729-18-1
• AB00795179-01
• AKOS009099009
• EN300-26960354
• Z211291990
• CS-0243892
• Methanone, (3-bromophenyl)[4-(2-thiazolyl)-1-piperazinyl]-
• 1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine

• MDL： MFCD10556140
• Inchi： 1S/C14H14BrN3OS/c15-12-3-1-2-11(10-12)13(19)17-5-7-18(8-6-17)14-16-4-9-20-14/h1-4,9-10H,5-8H2
• InChI Key： SVBNHMBBYXGNQN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCN(C2=NC=CS2)CC1)=O

Computed Properties

• Exact Mass: 351.00410g/mol
• Monoisotopic Mass: 351.00410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.540±0.06 g/cm3(Predicted)
• Boiling Point: 510.5±60.0 °C(Predicted)
• pka: 6.30±0.10(Predicted)

Additional information on 1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine

Comprehensive Overview of 1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine (CAS No. 1007729-18-1)

1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine (CAS No. 1007729-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 3-bromobenzoyl moiety with a thiazole-containing piperazine ring, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1007729-18-1 serves as a critical identifier for researchers and regulatory compliance.

The growing interest in heterocyclic compounds like 1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine stems from their potential in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in oncology and neurology research. Recent studies highlight its relevance in structure-activity relationship (SAR) studies, particularly for designing small-molecule therapeutics. Users frequently search for "thiazole derivatives in drug design" or "bromobenzoyl piperazine applications," reflecting its interdisciplinary appeal.

From a synthetic chemistry perspective, the 1,3-thiazol-2-yl group in this compound enhances its bioavailability and binding affinity, while the 3-bromobenzoyl segment offers opportunities for further functionalization via cross-coupling reactions. Researchers often inquire about "piperazine-based scaffold synthesis" or "C-C bond formation in bromoarenes," underscoring its utility in catalysis and medicinal chemistry workflows.

Environmental and green chemistry trends also influence discussions around CAS 1007729-18-1. Innovations in solvent-free synthesis and microwave-assisted reactions have been explored to optimize its production, aligning with the demand for sustainable chemical processes. SEO analytics reveal queries like "eco-friendly synthesis of thiazole piperazines," indicating market-driven shifts toward greener methodologies.

In summary, 1-(3-Bromobenzoyl)-4-(1,3-thiazol-2-yl)piperazine (CAS No. 1007729-18-1) represents a cutting-edge compound bridging pharmacology, organic synthesis, and materials science. Its multifaceted applications and alignment with trending research areas ensure its continued relevance in scientific literature and industrial R&D.